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Introduction

Arthrofactin is a highly effective cyclic lipopeptide biosurfactant produced by the bacterium

Pseudomonas sp. MIS38 (initially identified as Arthrobacter sp.).[1][2] It is recognized for its

exceptional ability to reduce the surface tension of water, making it a subject of significant

interest in various industrial and biotechnological applications.[1][3] This document provides a

detailed technical overview of the chemical structure of Arthrofactin, including its constituent

fatty acid and peptide moieties, its cyclic nature, and the experimental methodologies

employed for its structural determination.

Overall Chemical Structure

Arthrofactin is a cyclic lipoundecapeptide, which means its structure consists of a lipid portion

(a fatty acid) linked to a cyclic chain of eleven amino acids.[1] The molecule's amphiphilic

nature, with a hydrophobic fatty acid tail and a hydrophilic peptide head, is responsible for its

potent surfactant properties. The molecular formula of Arthrofactin is C₆₄H₁₁₁N₁₁O₂₀, and it

has a molecular weight of approximately 1354.6 g/mol .[4][5]

Detailed Structural Components

Fatty Acid Moiety
The lipid component of Arthrofactin has been identified as 3-hydroxydecanoic acid.[2][5] This

ten-carbon fatty acid is attached to the N-terminus of the peptide chain, providing the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15137334?utm_src=pdf-interest
https://www.benchchem.com/product/b15137334?utm_src=pdf-body
https://www.researchgate.net/figure/The-arthrofactin-biosynthesis-assembly-line_fig1_49854040
https://pubmed.ncbi.nlm.nih.gov/8407822/
https://www.researchgate.net/figure/The-arthrofactin-biosynthesis-assembly-line_fig1_49854040
https://u-toyama.elsevierpure.com/en/publications/a-new-lipopeptide-biosurfactant-produced-by-arthrobacter-sp-strai/
https://www.benchchem.com/product/b15137334?utm_src=pdf-body
https://www.benchchem.com/product/b15137334?utm_src=pdf-body
https://www.researchgate.net/figure/The-arthrofactin-biosynthesis-assembly-line_fig1_49854040
https://www.benchchem.com/product/b15137334?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Arthrofactin
https://journals.asm.org/doi/pdf/10.1128/jb.175.20.6459-6466.1993
https://www.benchchem.com/product/b15137334?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/8407822/
https://journals.asm.org/doi/pdf/10.1128/jb.175.20.6459-6466.1993
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


hydrophobic character essential for surface activity.

Peptide Moiety
The peptide portion of Arthrofactin is an undecapeptide, meaning it is composed of eleven

amino acids. The specific amino acid sequence and their stereoisomers (D or L configuration)

have been determined as:

3-hydroxydecanoyl-D-Leucyl-D-Asparagyl-D-Threonyl-D-Leucyl-D-Leucyl-D-Seryl-L-Leucyl-D-

Seryl-L-Isoleucyl-L-Isoleucyl-L-Asparagyl[2][6]

The first six amino acids in the sequence possess the D-configuration.[7] The overall amino

acid composition of Arthrofactin is Aspartic acid (or Asparagine), Threonine, Serine,

Isoleucine, and Leucine in a ratio of 2:1:2:2:4, respectively.[5]

Cyclic Nature: Lactone Ring Formation

A defining feature of Arthrofactin's structure is its cyclic nature. The peptide chain is not linear

but forms a ring through an ester bond. This intramolecular cyclization occurs between the

carboxyl group of the C-terminal L-Asparagine and the hydroxyl group of the D-Threonine

residue, forming a stable lactone ring.[1][5] This cyclic conformation is crucial for its biological

activity and surface properties.

Physicochemical Properties
The potent surfactant activity of Arthrofactin is quantified by its low critical micelle

concentration (CMC) and the minimum surface tension it can achieve.

Property Value

Molecular Formula C₆₄H₁₁₁N₁₁O₂₀

Molecular Weight 1354.6 g/mol

Critical Micelle Conc. 1.0 x 10⁻⁵ M (or 13.5 mg/L)

Minimum Surface Tension 24 mN/m

[1][2][4][5]
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Experimental Protocols for Structural Elucidation
The determination of Arthrofactin's complex structure required a combination of several

analytical techniques:

Amino Acid Analysis: The composition of the peptide chain was determined by hydrolyzing

the molecule with 6N HCl at 110°C for 24 hours, followed by analysis of the resulting amino

acids using an amino acid analyzer.[5]

Mass Spectrometry (MS): Fast Atom Bombardment Mass Spectrometry (FAB-MS) was used

to determine the molecular mass of Arthrofactin, which was found to be 1354 Da.[5]

Collision-Induced Dissociation (CID) mass spectrometry was applied to the saponified

(linearized) form of the molecule to determine the amino acid sequence.[5]

Fourier Transform Infrared (FT-IR) Spectroscopy: The presence of peptide bonds was

confirmed by characteristic absorption valleys at 1,540, 1,650, and 3,300 cm⁻¹. The

presence of the lactone ring was suggested by absorption at 1,740 cm⁻¹, while C-H

stretching modes indicated the aliphatic chain of the fatty acid.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR was used to analyze the

structure of the fatty acid portion after hydrolysis from the peptide.[5]

Structural Visualization
The following diagram illustrates the chemical structure of Arthrofactin, detailing the

arrangement of the amino acids in the cyclic peptide and the attachment of the 3-

hydroxydecanoic acid tail.

Cyclic Undecapeptide Ring

Fatty Acid Tail

D-Leu D-Asn D-Thr D-Leu D-Leu D-Ser L-Leu D-Ser L-Ile L-Ile L-Asn3-Hydroxydecanoic
Acid
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Chemical Structure of Arthrofactin

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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